Cas no 185943-95-7 (5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion)

5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion structure
185943-95-7 structure
Product Name:5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion
CAS No:185943-95-7
MF:C30H22O10
MW:542.489689350128
CID:2023615
Update Time:2025-04-21

5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion Chemical and Physical Properties

Names and Identifiers

    • 5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion
    • 5,7,5',7'-tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dione
    • chamaejasmin
    • chamaejasmine
    • Isochamaejasmin
    • Neochamaejasmin A
    • neochamaejasmin B
    • Inchi: 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H
    • InChI Key: RNQBLQALVMHBKH-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2C(C3C(=O)C4C(=CC(=CC=4O)O)OC3C3C=CC(O)=CC=3)C(=O)C3C(=CC(=CC=3O)O)O2)=CC=1

5,7,5',7'-Tetrahydroxy-2,2'-bis-(4-hydroxy-phenyl)-2,3,2',3'-tetrahydro-[3,3']bichromenyl-4,4'-dion Related Literature

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